Cas no 2413185-57-4 (3-(Dimethylamino)-2,2-difluoropropanoic acid hydrochloride)

• Product Name: 3-(Dimethylamino)-2,2-difluoropropanoic acid hydrochloride
• CAS No: 2413185-57-4
• MF: C₅H₁₀ClF₂NO₂
• MW: 189.58820772171
• MDL: MFCD32852886
• CID: 5669101
• PubChem ID: 155821089
• Update Time: 2025-06-11

3-(Dimethylamino)-2,2-difluoropropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2413185-57-4
• CS-0379689
• 3-(Dimethylamino)-2,2-difluoropropanoic acid hydrochloride
• 3-(Dimethylamino)-2,2-difluoropropanoic acid;hydrochloride
• EN300-27148087

• MDL： MFCD32852886
• Inchi： 1S/C5H9F2NO2.ClH/c1-8(2)3-5(6,7)4(9)10;/h3H2,1-2H3,(H,9,10);1H
• InChI Key： SFRQEFAKSWJJNE-UHFFFAOYSA-N
• SMILES： Cl.FC(C(=O)O)(CN(C)C)F

Computed Properties

• Exact Mass: 189.0368126g/mol
• Monoisotopic Mass: 189.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(Dimethylamino)-2,2-difluoropropanoic acid hydrochloride

Professional Introduction to 3-(Dimethylamino)-2,2-difluoropropanoic acid hydrochloride (CAS No. 2413185-57-4)

3-(Dimethylamino)-2,2-difluoropropanoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2413185-57-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its hydrochloride salt form, exhibits a unique structural motif featuring a fluorinated propanoic acid backbone conjugated with a dimethylamino substituent. The presence of fluorine atoms and the amine functionality imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, which is a critical factor in pharmaceutical applications where bioavailability and formulation stability are paramount. The structural features of 3-(Dimethylamino)-2,2-difluoropropanoic acid hydrochloride suggest potential utility in the development of novel therapeutic agents. Specifically, the combination of fluorine atoms and an amine group can influence metabolic stability, binding affinity, and overall pharmacokinetic profiles of derived molecules.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate biological activity through changes in lipophilicity, metabolic resistance, and receptor interactions. The fluorine atoms in 3-(Dimethylamino)-2,2-difluoropropanoic acid hydrochloride may contribute to increased binding affinity to target enzymes or receptors, a phenomenon often exploited in drug design. Furthermore, the dimethylamino group can serve as a pharmacophoric element that enhances solubility and reduces lipophilicity, balancing pharmacokinetic properties.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated amino acids in the design of protease inhibitors and kinase inhibitors. The structural framework of 3-(Dimethylamino)-2,2-difluoropropanoic acid hydrochloride bears resemblance to certain key motifs found in clinically approved drugs. For instance, fluorinated analogs of amino acids have been shown to improve enzyme inhibition by stabilizing transition states or enhancing hydrogen bonding interactions. The unique electronic properties induced by the fluorine substituents may also contribute to selective binding interactions with biological targets.

The synthesis of 3-(Dimethylamino)-2,2-difluoropropanoic acid hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies often include fluorination techniques such as electrophilic aromatic substitution or nucleophilic addition reactions. The introduction of fluorine atoms at the 2-position of the propanoic acid moiety necessitates careful selection of reagents and catalysts to ensure high yield and selectivity. Additionally, the protection and deprotection of functional groups during synthesis must be meticulously managed to avoid side reactions.

The hydrochloride salt formation is typically achieved through quaternization followed by salt crystallization from an appropriate solvent system. This process not only improves solubility but also enhances storage stability by minimizing hygroscopic tendencies associated with free amine compounds. The resulting salt form is more amenable to formulation into pharmaceutical dosage forms such as tablets or injectables.

In academic research, 3-(Dimethylamino)-2,2-difluoropropanoic acid hydrochloride has been employed as a building block for constructing more complex scaffolds. For example, its incorporation into peptidomimetics has demonstrated potential in targeting specific proteases involved in inflammatory pathways or cancer progression. The ability to introduce fluorinated amino acids into peptide sequences has opened new avenues for modulating biological activity while maintaining structural integrity.

The compound’s utility extends beyond small-molecule drug discovery into agrochemical applications. Fluorinated compounds are known for their enhanced environmental stability and resistance to degradation, making them attractive candidates for crop protection agents. While 3-(Dimethylamino)-2,2-difluoropropanoic acid hydrochloride itself may not be directly used as an agrochemical, its derivatives could exhibit similar properties that are beneficial for agricultural purposes.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential bioactive derivatives of this compound. Molecular docking studies suggest that modifications at the fluorine or amine positions could enhance binding interactions with therapeutic targets. These computational approaches complement experimental efforts by providing rapid screening of large chemical libraries.

The safety profile of 3-(Dimethylamino)-2,2-difluoropropanoic acid hydrochloride is another critical consideration in its application. While preliminary studies suggest moderate toxicity profiles under controlled conditions, further toxicological evaluation is necessary before clinical translation. Assessments include acute toxicity studies as well as chronic exposure scenarios to evaluate long-term effects on physiological systems.

The market for specialized intermediates like 3-(Dimethylamino)-2,2-difluoropropanoic acid hydrochloride is driven by increasing demand for customized building blocks in drug discovery programs. Pharmaceutical companies often outsource synthesis of such compounds to specialized chemical suppliers who possess expertise in complex organic transformations and scale-up methodologies.

Future research directions may explore novel synthetic routes that improve cost-efficiency and sustainability while maintaining high purity standards required for pharmaceutical applications. Green chemistry principles are increasingly being integrated into synthetic protocols to minimize waste generation and hazardous reagent usage.